Cas no 2097908-96-6 (4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide)

• Product Name: 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide
• CAS No: 2097908-96-6
• MF: C₁₅H₁₉N₅O₄S
• MW: 365.4074614048
• CID: 6106462
• PubChem ID: 121177153
• Update Time: 2025-06-11

4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide
• AKOS032459253
• F6514-7602
• 2097908-96-6
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(morpholinosulfonyl)benzamide
• 4-(morpholine-4-sulfonyl)-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]benzamide
• 4-morpholin-4-ylsulfonyl-N-[2-(triazol-2-yl)ethyl]benzamide

• Inchi： 1S/C15H19N5O4S/c21-15(16-7-8-20-17-5-6-18-20)13-1-3-14(4-2-13)25(22,23)19-9-11-24-12-10-19/h1-6H,7-12H2,(H,16,21)
• InChI Key： VJVNTFCZLMWFHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCCN2N=CC=N2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 365.11577528g/mol
• Monoisotopic Mass: 365.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 115Ų

Additional information on 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide

Comprehensive Overview of 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097908-96-6)

The compound 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097908-96-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the morpholine sulfonyl and 1,2,3-triazole moieties, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or protease modulator, which aligns with current trends in targeting signal transduction pathways for therapeutic interventions.

In recent years, the demand for small molecule inhibitors with high selectivity and bioavailability has surged, driven by advancements in precision medicine and personalized therapeutics. The 4-(morpholine-4-sulfonyl) group in this compound is known to enhance solubility and membrane permeability, addressing a common challenge in drug development. Meanwhile, the 1,2,3-triazole ring contributes to metabolic stability and serves as a versatile scaffold for further derivatization. These attributes make CAS No. 2097908-96-6 a valuable tool for structure-activity relationship (SAR) studies.

The synthesis of 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide typically involves multi-step organic reactions, including sulfonylation and click chemistry approaches. The latter is particularly noteworthy, as click chemistry has become a cornerstone in modern bioconjugation and drug design due to its efficiency and modularity. This compound’s synthetic accessibility further enhances its appeal for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds.

From a pharmacological perspective, the benzamide core of this molecule is often associated with enzyme inhibition, particularly in the context of cancer therapy and inflammatory diseases. Given the rising global prevalence of these conditions, CAS No. 2097908-96-6 is frequently explored in target identification and lead optimization projects. Its mechanism of action may involve interference with protein-protein interactions (PPIs), a hot topic in contemporary drug discovery due to the untapped potential of PPIs as therapeutic targets.

In addition to its biomedical relevance, 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide is also studied for its physicochemical properties. The morpholine sulfonyl group imparts moderate polarity, which is crucial for achieving balanced lipophilicity and water solubility—key parameters in the Lipinski’s Rule of Five. These properties are critical for ADME (absorption, distribution, metabolism, and excretion) profiling, a focal point in preclinical research.

The growing interest in fragment-based drug design (FBDD) has further elevated the importance of compounds like CAS No. 2097908-96-6. Its modular structure allows for easy integration into larger pharmacophores, enabling the exploration of diverse chemical space. Moreover, the compound’s compatibility with computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, makes it a favorite among cheminformatics experts.

As the pharmaceutical industry shifts toward green chemistry and sustainable practices, the synthetic routes for 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide are being optimized to minimize waste and energy consumption. This aligns with broader trends in environmentally friendly synthesis, which resonates with both regulatory agencies and environmentally conscious stakeholders.

In summary, 4-(morpholine-4-sulfonyl)-N-2-(2H-1,2,3-triazol-2-yl)ethylbenzamide (CAS No. 2097908-96-6) represents a compelling case study in modern drug discovery. Its structural versatility, synthetic tractability, and potential therapeutic applications position it as a molecule of enduring interest. Whether in academic research, industrial R&D, or translational medicine, this compound continues to inspire innovation and collaboration across scientific disciplines.